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Compound Name:
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Part 1: Executive Safety Assessment

Compound ldentity:

Chemical Name: 2,3-Dichloro-4-ethoxybenzaldehyde[1][2][3][4][5][6]

CAS Number: 41827-92-3[1][2][4][5]

Molecular Formula: CoHsCl202[1][4]

Molecular Weight: 219.06 g/mol [4]

Operational Directive: This compound is a halogenated aromatic aldehyde. Unlike standard
organic waste, it poses specific environmental risks (potential dioxin formation during improper
combustion) and reactivity hazards (oxidation sensitivity).

IMMEDIATE ACTION CARD: SPILL RESPONSE
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e Small Spill (<10g/mL): Do NOT use water. Absorb with vermiculite or sand. Scoop into a
wide-mouth jar labeled "Halogenated Solid Waste."

o Large Spill: Evacuate the immediate area. Ventilate. Wear full PPE (Nitrile gloves, safety
goggles, lab coat).

e Incompatibility Alert: Keep away from strong oxidizers (e.g., permanganates, peroxides) and
strong bases.

Part 2: Hazard Profiling & Scientific Rationale

As researchers, we must understand why a protocol exists to follow it effectively.

The Halogen Factor (CI-ClI)

The presence of chlorine atoms at positions 2 and 3 mandates that this chemical never enters
the general organic waste stream.

o Risk: Combustion of chlorinated aromatics in non-specialized incinerators can generate
polychlorinated dibenzodioxins (PCDDs) and furans.

o Protocol: Must be routed to High-Temperature Incineration (HTI) facilities equipped with
scrubbers.

The Aldehyde Functionality (-CHO)

Aldehydes are susceptible to autoxidation, forming carboxylic acids (in this case, 2,3-dichloro-
4-ethoxybenzoic acid).[2]

e Risk: While the acid is generally stable, the transition can generate pressure in sealed
containers over long periods if peroxides form intermediates.

e Protocol: Minimize headspace in waste containers and ensure caps are vented or opened
regularly if stored for extended periods (though rapid disposal is preferred).

Part 3: Step-by-Step Disposal Protocol
Phase 1: Waste Segregation (The Critical Step)
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Do not mix with:

» Non-halogenated solvents (Acetone, Ethanol) — Reason: Increases disposal cost and
complicates incineration.

¢ Oxidizers — Reason: Fire/Explosion hazard.

e Aqueous waste — Reason: Insolubility leads to biphasic mixtures that are difficult to sample.

Phase 2: Packaging & Labeling[2]

o Container: High-Density Polyethylene (HDPE) or Glass (Amber preferred). Avoid metal
containers due to potential corrosion from trace acid formation.

e Labeling:
o Primary Tag: "HAZARDOUS WASTE - HALOGENATED ORGANIC"[2]
o Constituents: Write the full chemical name. Do not use abbreviations or structures.

o Hazards: Check "Toxic" and "Irritant."”

Phase 3: Disposal Workflow Diagram

The following logic gate ensures you select the correct waste stream based on the physical
state and purity of the waste.
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Waste Generation:
2,3-Dichloro-4-ethoxybenzaldehyde

Determine Physical State

N

Solution / Mother Liquor

Solid / Powder / Residue

S /S Is the solvent Halogenated?
coop/oweep (e.g., DCM, Chloroform)

Yes (DCM, etc.) \No (Pure or Non-Hal Solvent)

STREAM A: STREAM B: STREAM C:
Solid Halogenated Waste Halogenated Solvent Waste

(Pack in wide-mouth HDPE) (Combine with DCM/CHCI3)

Segregated Halogenated Liquid
(Do NOT mix with Acetone/EtOH)

Click to download full resolution via product page

Caption: Decision matrix for segregating 2,3-Dichloro-4-ethoxybenzaldehyde waste streams
to ensure regulatory compliance.

Part 4: Technical Data for Waste Manifests

When filling out your institution's hazardous waste manifest, use the following data to ensure
accuracy.
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Parameter Value Notes for Disposal

May be liquid if impure or in

Physical State Solid (typically) _
solution.[2]
Water Solubility Low / Insoluble Do not flush down drains.
Classified as "Combustible"
Flash Point >100°C (Predicted) rather than "Flammable" for
transport.
Use general code D001
] ) (Ignitable) if in flammable
RCRA Code Not P-listed or U-listed -~
solvent, or state-specific
halogenated codes.[2]
_ Requires destruction efficiency
EPA Waste ID Halogenated Organic

>99.99%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,3-Dichloro-4-ethoxybenzaldehyde: Proper Disposal
Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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